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Introduction
Integrin αvβ3, a heterodimeric transmembrane receptor, plays a pivotal role in tumor

progression, angiogenesis, and metastasis.[1][2] It facilitates cell-extracellular matrix (ECM)

interactions, activating downstream signaling pathways that promote cell survival, proliferation,

and invasion.[3][4] The expression of αvβ3 integrin is often upregulated on various tumor cells

and activated endothelial cells within the tumor microenvironment, making it a compelling target

for novel cancer diagnostics and therapeutics.[1][2] This document provides detailed

application notes and protocols for the accurate quantification of αvβ3 integrin expression in

tumor samples, aiding in preclinical research, drug development, and potentially patient

stratification.

Methods for Quantifying αvβ3 Integrin Expression
Several robust methods are available to quantify αvβ3 integrin expression in tumor samples,

each with its own advantages and applications. The primary techniques include

Immunohistochemistry (IHC), Flow Cytometry, and Quantitative Real-Time PCR (qPCR). In
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vivo imaging techniques also offer non-invasive quantification in preclinical models and clinical

settings.

Quantitative Data Summary
The following tables summarize representative quantitative data for αvβ3 integrin expression

across different tumor types and cancer cell lines, as determined by Immunohistochemistry and

Flow Cytometry.

Table 1: Immunohistochemical (IHC) Quantification of αvβ3 Integrin in Human Tumor Tissues
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Tumor Type Scoring Method
αvβ3 Expression
Level

Reference

Glioblastoma (GBM)
Mean Staining

Intensity

High-grade gliomas

show significantly

higher expression

than low-grade

gliomas.[5][6]

[5][6][7]

H-Score

High expression in the

majority of GBM

samples.

[8]

Melanoma
Percentage of Positive

Tumor Area

69% of primary

melanomas were

positive for β3 integrin

expression.[9]

[9][10]

H-Score

β3 integrin expression

is associated with

sentinel lymph node

metastasis.[11]

[11]

Breast Cancer H-Score

Low expression of

integrin αV correlates

with poor cancer-

specific survival.[12]

[12]

Staining Intensity

High expression of

αvβ3 in tumor tissues.

[13]

[13]

Lung Cancer

(NSCLC)

Immunofluorescence

Intensity

Increased integrin

αvβ3 expression in

high malignant

NSCLC tissues.[14]

[14]

Metastatic

Carcinomas

Immunoreactive Score

(IRS)

Weakly to moderately

detectable in

metastatic renal cell

carcinomas.[15]

[15]
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Table 2: Flow Cytometry Quantification of αvβ3 Integrin in Cancer Cell Lines

Cell Line Cancer Type
Quantification
Metric

αvβ3
Expression
Level

Reference

U87MG Glioblastoma

Mean

Fluorescence

Intensity (MFI)

High [16][17]

M21 Melanoma

Median

Fluorescence

Intensity (MFI)

High [18]

MDA-MB-231 Breast Cancer

Median

Fluorescence

Intensity (MFI)

Moderate [18]

% Positive Cells

~15% in

normoxia,

increasing to

~24% in hypoxia.

[19]

[19]

A549 Lung Cancer % Positive Cells 68.5% [20]

PC-3 Prostate Cancer
Fluorescence

Intensity
Moderate to high [21]

H1299 Lung Cancer
Fluorescence

Intensity
High [22]

HEK293(β3)
- (Positive

Control)

Mean

Fluorescence

Intensity (MFI)

High [16]

M21L Melanoma

Median

Fluorescence

Intensity (MFI)

Low [18]

MDA-MB-468 Breast Cancer % Positive Cells Negative [23]
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Signaling Pathways and Experimental Workflows
αvβ3 Integrin Signaling Pathway
Integrin αvβ3 signaling is a complex network that influences multiple cellular processes critical

for cancer progression. Upon binding to ECM proteins such as vitronectin, fibronectin, and

osteopontin, αvβ3 undergoes a conformational change, leading to the recruitment and

activation of various downstream signaling molecules. Key pathways include the Focal

Adhesion Kinase (FAK), Src family kinases, and the phosphatidylinositol 3-kinase (PI3K)/Akt

pathway. This signaling cascade ultimately regulates gene expression related to cell survival,

proliferation, migration, and invasion.[2][3][4]
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αvβ3 Integrin Signaling Cascade

Experimental Workflows
The following diagrams illustrate the key steps in the quantification of αvβ3 integrin expression

using Immunohistochemistry, Flow Cytometry, and qPCR.

Immunohistochemistry (IHC) Workflow
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Tissue Fixation & Embedding
(Formalin-fixed, Paraffin-embedded)

Sectioning
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IHC Staining and Analysis Workflow
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Flow Cytometry Workflow

Single-Cell Suspension Preparation
(from tissue or cell culture)

Cell Counting & Viability Check

Blocking
(Fc Block)

Primary Antibody Staining
(Fluorochrome-conjugated anti-αvβ3)

Washing

Data Acquisition
(Flow Cytometer)

Data Analysis
(Gating, MFI/Percentage Calculation)
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Flow Cytometry Staining and Analysis Workflow

Quantitative Real-Time PCR (qPCR) Workflow
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RNA Extraction
(from tumor tissue or cells)

RNA Quantification & Quality Control

Reverse Transcription
(cDNA Synthesis)

qPCR Reaction Setup
(Primers for ITGAV, ITGB3, and Housekeeping Genes)

qPCR Amplification & Data Collection

Data Analysis
(Relative Quantification, e.g., ΔΔCt method)

Click to download full resolution via product page

qPCR for αv and β3 Subunit Gene Expression

Experimental Protocols
Immunohistochemistry (IHC) Protocol for αvβ3 Integrin
in Paraffin-Embedded Tumor Tissues
This protocol provides a general guideline for the immunohistochemical staining of αvβ3

integrin in formalin-fixed, paraffin-embedded (FFPE) tumor sections.[24][25][26][27]

Materials:
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FFPE tumor tissue sections (4-5 µm) on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized water

Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

Hydrogen peroxide (3%)

Blocking buffer (e.g., 5% normal goat serum in PBS)

Primary antibody: anti-αvβ3 integrin antibody (clone LM609 or equivalent)

Biotinylated secondary antibody

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 x 5 minutes).

Immerse slides in 100% ethanol (2 x 3 minutes).

Immerse slides in 95% ethanol (1 x 3 minutes).

Immerse slides in 70% ethanol (1 x 3 minutes).

Rinse with deionized water.
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Antigen Retrieval:

Immerse slides in pre-heated antigen retrieval buffer.

Heat in a pressure cooker, steamer, or water bath according to the manufacturer's

instructions (e.g., 95-100°C for 20-30 minutes).

Allow slides to cool to room temperature.

Peroxidase Blocking:

Incubate sections with 3% hydrogen peroxide for 10-15 minutes to block endogenous

peroxidase activity.

Rinse with PBS.

Blocking:

Incubate sections with blocking buffer for 30-60 minutes at room temperature.

Primary Antibody Incubation:

Incubate sections with the primary anti-αvβ3 antibody at the recommended dilution

overnight at 4°C in a humidified chamber.

Secondary Antibody and Detection:

Wash slides with PBS (3 x 5 minutes).

Incubate with biotinylated secondary antibody for 30-60 minutes at room temperature.

Wash slides with PBS (3 x 5 minutes).

Incubate with streptavidin-HRP for 30 minutes at room temperature.

Wash slides with PBS (3 x 5 minutes).

Chromogenic Detection:
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Incubate sections with DAB substrate until the desired brown color develops.

Rinse with deionized water.

Counterstaining and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded ethanols and xylene.

Mount with a permanent mounting medium.

IHC Scoring:

H-Score: A semi-quantitative method calculated as: H-score = Σ (I × P), where 'I' is the

intensity of staining (0 = no staining, 1 = weak, 2 = moderate, 3 = strong) and 'P' is the

percentage of stained cells at that intensity.[8][11]

Immunoreactive Score (IRS): Calculated by multiplying the staining intensity (0-3) by the

percentage of positive cells (0-4).[15]

Flow Cytometry Protocol for αvβ3 Integrin on Cancer
Cells
This protocol outlines the steps for staining cell surface αvβ3 integrin on cancer cell lines for

flow cytometric analysis.

Materials:

Cancer cell line of interest

Cell culture medium

PBS (Phosphate-Buffered Saline)

Cell dissociation solution (e.g., Trypsin-EDTA or Accutase)

FACS buffer (PBS with 1-2% FBS or BSA)
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Fc block reagent

Fluorochrome-conjugated anti-human αvβ3 integrin antibody (e.g., FITC, PE, or APC

conjugated)

Isotype control antibody

Viability dye (e.g., Propidium Iodide or DAPI)

Procedure:

Cell Preparation:

Harvest cells from culture. For adherent cells, use a gentle cell dissociation solution.

Wash cells once with cold PBS.

Resuspend cells in cold FACS buffer.

Cell Counting and Viability:

Count the cells and determine viability (should be >90%).

Adjust cell concentration to 1 x 10^6 cells/mL in FACS buffer.

Fc Receptor Blocking:

Aliquot 100 µL of cell suspension per tube.

Add Fc block and incubate for 10-15 minutes at 4°C.

Antibody Staining:

Add the fluorochrome-conjugated anti-αvβ3 antibody or the corresponding isotype control

at the predetermined optimal concentration.

Incubate for 30 minutes at 4°C in the dark.

Washing:
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Wash the cells twice with 1-2 mL of cold FACS buffer by centrifugation (e.g., 300-400 x g

for 5 minutes).

Resuspension and Viability Staining:

Resuspend the cell pellet in 300-500 µL of FACS buffer.

If a viability dye is to be used, add it just before analysis according to the manufacturer's

instructions.

Data Acquisition and Analysis:

Acquire data on a flow cytometer.

Analyze the data using appropriate software. Gate on the live, single-cell population and

determine the percentage of positive cells and the Mean Fluorescence Intensity (MFI)

relative to the isotype control.

Quantitative Real-Time PCR (qPCR) for ITGAV (αv) and
ITGB3 (β3) mRNA
This protocol provides a general framework for quantifying the mRNA expression levels of the

αv (ITGAV) and β3 (ITGB3) integrin subunits.

Materials:

Tumor tissue or cultured cancer cells

RNA extraction kit

DNase I

Reverse transcription kit

qPCR master mix (e.g., SYBR Green or TaqMan)

Primers for human ITGAV, ITGB3, and a reference gene (e.g., GAPDH, ACTB)
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qPCR instrument

Procedure:

RNA Extraction:

Extract total RNA from the samples using a commercial kit according to the manufacturer's

instructions.

Treat with DNase I to remove any contaminating genomic DNA.

RNA Quantification and Quality Control:

Determine the concentration and purity of the RNA using a spectrophotometer (A260/A280

ratio should be ~2.0).

Assess RNA integrity using gel electrophoresis or a bioanalyzer.

Reverse Transcription:

Synthesize cDNA from the total RNA using a reverse transcription kit.

qPCR:

Prepare the qPCR reaction mix containing the qPCR master mix, forward and reverse

primers for the target genes (ITGAV and ITGB3) and the reference gene, and the cDNA

template.

Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling

protocol.

Data Analysis:

Determine the cycle threshold (Ct) values for each gene.

Calculate the relative expression of the target genes using the ΔΔCt method, normalizing

to the reference gene expression.
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Conclusion
The quantification of αvβ3 integrin expression is a critical component in the research and

development of targeted cancer therapies. The methods and protocols outlined in this

document provide a comprehensive guide for researchers to accurately assess αvβ3 levels in

tumor samples. The choice of method will depend on the specific research question, sample

type, and available resources. Careful execution of these protocols will yield reliable and

reproducible data, contributing to a deeper understanding of the role of αvβ3 integrin in cancer

and facilitating the development of novel therapeutic strategies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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